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Compound of Interest

Compound Name: 1cP-MiPLA

Cat. No.: B15601257

Application Notes and Protocols for 1cP-MiPLA

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: 1cP-MiPLA is a research chemical and is not intended for human or veterinary use.
All handling and experiments should be conducted by trained personnel in a controlled
laboratory setting, in compliance with all applicable laws and regulations.

Introduction

1-Cyclopropionyl-N-methyl-N-isopropyllysergamide (1cP-MiPLA) is a novel semi-synthetic
lysergamide, structurally related to MiPLA and LSD.[1] As a research chemical, it is crucial to
establish and adhere to standardized guidelines for its handling and storage to ensure the
integrity of the compound, the safety of laboratory personnel, and the reproducibility of
experimental results.[2] These application notes provide detailed protocols and safety
information for the laboratory use of 1cP-MiPLA.

Chemical and Physical Properties
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Property Value Reference
(8B)-1-
(cyclopropylcarbonyl)-9,10-

Formal Name didehydro-N,6-dimethyl-N-(1- [3]

methylethyl)-ergoline-8-
carboxamide

CAS Number 3028950-74-2 [3]
Molecular Formula C24H20N302 [3]
Formula Weight 391.5 g/mol [3]
_ 298% (as analytical reference
Purity [3]
standard)

Commonly available as a
Formulation solution in acetonitrile or on
blotter paper.[3][4]

Storage and Stability

Proper storage is critical to maintain the stability and purity of 2cP-MiPLA. The recommended
storage conditions vary depending on the formulation.

. Storage . . .
Formulation Light Conditions Shelf Life
Temperature
Solution in Acetonitrile  -20°C Protect from light > 2 years[3]
Protect from direct -
Blotter Paper Cool, dry place Not specified

sunlight

) ] Room temperature ) -
Solid (Crystalline) Protect from light Not specified
(short term)

Note: For long-term storage of all forms, it is recommended to store in a tightly sealed container
in a freezer at -20°C, protected from light and moisture.
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Safety and Handling Precautions

1cP-MiPLA is a potent compound and should be handled with care. The following precautions
are mandatory.

4.1 Personal Protective Equipment (PPE)

A full set of PPE must be worn at all times when handling 1cP-MiPLA. This includes:

Gloves: Nitrile or other appropriate chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: When handling the solid form or large quantities of the solution, a
properly fitted respirator may be necessary.

4.2 Engineering Controls

» All handling of 2cP-MiPLA, especially the solid form and concentrated solutions, should be
performed in a well-ventilated area, preferably within a chemical fume hood.[5]

4.3 Hazard Identification
The safety data sheet for 1cP-MiPLA solution in acetonitrile indicates the following hazards:

o Flammability: Highly flammable liquid and vapor.[5] Keep away from heat, sparks, open
flames, and other ignition sources.[5]

» Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[5] Causes serious eye
irritation. [5]

4.4 First Aid Measures
« |If Swallowed: Call a poison center or doctor if you feel unwell.[5]

« If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water.[5]
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« If Inhaled: Remove person to fresh air and keep comfortable for breathing.[5]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[5]

Experimental Protocols
5.1 Protocol for Preparation of Stock Solutions from Solid 1cP-MiPLA

o Acclimatization: Allow the container of solid 2cP-MiPLA to equilibrate to room temperature
before opening to prevent condensation.

e Weighing: In a chemical fume hood, carefully weigh the desired amount of 1cP-MiPLA solid
using an analytical balance.

 Dissolution: Add the appropriate volume of a suitable solvent (e.g., acetonitrile, methanol, or
DMSO) to the solid. Ensure the container is tightly sealed.

e Mixing: Vortex or sonicate the solution until the solid is completely dissolved.
o Storage: Store the stock solution in a tightly sealed, light-protected container at -20°C.
5.2 Protocol for Handling 1cP-MiPLA Blotters

o Handling: Always use forceps or wear gloves when handling blotters to avoid direct skin
contact.[4]

o Preparation for Experiments: If the experiment requires the 1cP-MiPLA to be in solution, the
blotter can be submerged in a known volume of the desired solvent and agitated to extract
the compound. The efficiency of extraction may vary and should be validated analytically.

e Storage: Store unused blotters in their original packaging in a cool, dry, and dark place.[2]

Visualizations

6.1 Experimental Workflow for Safe Handling of 1cP-MiPLA
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Figure 1: Safe Handling Workflow for 1cP-MiPLA

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1cP-MiPLA in a laboratory setting.
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6.2 Postulated Signaling Pathway of 1cP-MiPLA
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Figure 2: Postulated Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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